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molecular formula C13H23Br B8534880 1-Bromo-3,7,9-trimethyldeca-2,6-diene CAS No. 51079-40-4

1-Bromo-3,7,9-trimethyldeca-2,6-diene

Cat. No. B8534880
CAS RN: 51079-40-4
M. Wt: 259.23 g/mol
InChI Key: PTXBNQOKMQYOCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US03957763

Procedure details

Following the procedure of Example 9, 3,7,9-trimethyl-1,6-decadien-3-ol and phosphorus tribromide are reacted to form 1-bromo-3,7,9-trimethyl-2,6-decadiene.
Name
3,7,9-trimethyl-1,6-decadien-3-ol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
phosphorus tribromide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-bromo-3,7,9-trimethyl-2,6-decadiene

Identifiers

REACTION_CXSMILES
[CH3:1][C:2](O)([CH2:5][CH2:6][CH:7]=[C:8]([CH3:13])[CH2:9][CH:10]([CH3:12])[CH3:11])[CH:3]=[CH2:4].P(Br)(Br)[Br:16]>>[Br:16][CH2:4][CH:3]=[C:2]([CH3:1])[CH2:5][CH2:6][CH:7]=[C:8]([CH3:13])[CH2:9][CH:10]([CH3:12])[CH3:11]

Inputs

Step One
Name
3,7,9-trimethyl-1,6-decadien-3-ol
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(C=C)(CCC=C(CC(C)C)C)O
Step Two
Name
phosphorus tribromide
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(Br)(Br)Br

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
are reacted

Outcomes

Product
Name
1-bromo-3,7,9-trimethyl-2,6-decadiene
Type
product
Smiles
BrCC=C(CCC=C(CC(C)C)C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.